Cas no 1258652-66-2 (8-(Trifluoromethyl)quinazolin-2-amine)

8-(Trifluoromethyl)quinazolin-2-amine is a fluorinated quinazoline derivative characterized by the presence of a trifluoromethyl group at the 8-position and an amine moiety at the 2-position. This structural configuration imparts unique electronic and steric properties, making it a valuable intermediate in medicinal chemistry and agrochemical research. The trifluoromethyl group enhances lipophilicity and metabolic stability, while the amine functionality allows for further derivatization. Its applications include serving as a building block for bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents. The compound's well-defined synthetic route and high purity make it suitable for rigorous research and industrial applications.

8-(Trifluoromethyl)quinazolin-2-amine structure

1258652-66-2 structure

Product Name:8-(Trifluoromethyl)quinazolin-2-amine

CAS No:1258652-66-2

MF:C₉H₆F₃N₃

MW:213.159251689911

MDL:MFCD18157724

CID:4757427

PubChem ID:53486110

Update Time:2026-02-26

8-(Trifluoromethyl)quinazolin-2-amine Chemical and Physical Properties

Names and Identifiers

- 8-(trifluoromethyl)quinazolin-2-amine
- MFCD18157724
- 1258652-66-2
- BS-14771
- BP-20107
- D83939
- AKOS030623899
- CS-0163210
- 8-(Trifluoromethyl)quinazolin-2-amine
- MDL： MFCD18157724
- Inchi： 1S/C9H6F3N3/c10-9(11,12)6-3-1-2-5-4-14-8(13)15-7(5)6/h1-4H,(H2,13,14,15)
- InChI Key： HIFPMNPSTKBBQI-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC2=CN=C(N)N=C12)(F)F

Computed Properties

Exact Mass: 213.051382g/mol
Monoisotopic Mass: 213.051382g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 0
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 51.8
Molecular Weight: 213.16g/mol

8-(Trifluoromethyl)quinazolin-2-amine Pricemore >>

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Alichem	A189012022-5g	8-(Trifluoromethyl)quinazolin-2-amine	1258652-66-2	97%	5g	$2556.72	2023-09-03
Alichem	A189012022-10g	8-(Trifluoromethyl)quinazolin-2-amine	1258652-66-2	97%	10g	$3417.00	2023-09-03
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Ambeed	A794423-250mg	8-(Trifluoromethyl)quinazolin-2-amine	1258652-66-2	97%	250mg	$166.0	2025-02-24
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SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-XH047-250mg	8-(Trifluoromethyl)quinazolin-2-amine	1258652-66-2	97%	250mg	2784CNY	2021-05-07